Cas no 647855-21-8 (Benzenamine, 4-methoxy-3-(trifluoromethoxy)-)

• Product Name: Benzenamine, 4-methoxy-3-(trifluoromethoxy)-
• CAS No: 647855-21-8
• MF: C₈H₈F₃NO₂
• MW: 207.149832725525
• MDL: MFCD18390012
• CID: 416103
• PubChem ID: 57111833
• Update Time: 2025-04-19

Benzenamine, 4-methoxy-3-(trifluoromethoxy)- Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 4-methoxy-3-(trifluoromethoxy)-
• 4-Methoxy-3-(trifluoromethoxy)aniline
• DTXSID10720323
• 647855-21-8
• 4-amino-2-trifluoromethoxyanisole
• JS-4941
• MFCD18390012
• AKOS015957173
• SB78052
• CS-0454544
• SCHEMBL3544080
• XAB85521
• 4-Methoxy-3-(trifluoroMethoxy)aniline, 97%

• MDL： MFCD18390012
• Inchi： 1S/C8H8F3NO2/c1-13-6-3-2-5(12)4-7(6)14-8(9,10)11/h2-4H,12H2,1H3
• InChI Key： SUHKHUKMTRYZOA-UHFFFAOYSA-N
• SMILES： FC(OC1C=C(C=CC=1OC)N)(F)F

Computed Properties

• Exact Mass: 207.05074
• Monoisotopic Mass: 207.05071298g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 44.5Ų

Experimental Properties

• PSA: 44.48

Benzenamine, 4-methoxy-3-(trifluoromethoxy)- Security Information

• HazardClass：6.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Aminophenyl ethers